N-(benzo[d]thiazol-2-yl)-2-((4-phenyl-5-((2-phenylacetamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-[[5-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-2-phenylacetamide
• InChI: InChI=1S/C26H22N6O2S2/c33-23(15-18-9-3-1-4-10-18)27-16-22-30-31-26(32(22)19-11-5-2-6-12-19)35-17-24(34)29-25-28-20-13-7-8-14-21(20)36-25/h1-14H,15-17H2,(H,27,33)(H,28,29,34)
• InChI Key: DGDXYTIGBVDVKD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NCC2=NN=C(N2C3=CC=CC=C3)SCC(=O)NC4=NC5=CC=CC=C5S4
• Molecular Formula: C26H22N6O2S2
• Molecular Weight: 514.6 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-((4-phenyl-5-((2-phenylacetamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H22N6O2S2 and its molecular weight is 514.62. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

The synthesis of N-(benzo[d]thiazol-2-yl)-2-(4-substituted-1H-1,2,3-triazol-1-yl)acetamides via 1,3-dipolar cycloaddition reaction demonstrated significant antibacterial properties. These compounds were found to exhibit promising antimicrobial activities against a spectrum of gram-positive and gram-negative bacteria, as well as fungal strains, highlighting their potential as broad-spectrum antibacterial agents. The use of ultrasound irradiation in their synthesis was noted for its efficiency, yielding higher product quantities in reduced times (Rezki, 2016).

Antitumor Activity

Research on N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives incorporating different heterocyclic rings has shown considerable anticancer activity against various cancer cell lines. Two compounds in particular, identified as having significant anticancer potential, underscore the value of benzothiazole derivatives in the development of new chemotherapeutic agents. This study emphasizes the structure-activity relationship critical in medicinal chemistry for the design of potent anticancer drugs (Yurttaş, Tay, & Demirayak, 2015).

Anticonvulsant Activity

Investigations into the anticonvulsant efficacy of derivatives containing the benzothiazole moiety have revealed promising results. Specific derivatives were synthesized and evaluated for their ability to mitigate seizures induced by maximal electroshock in mice, highlighting the potential of these compounds in the treatment of epilepsy. The structure-activity relationship studies conducted provide valuable insights for future drug design aimed at treating convulsive disorders (Nath et al., 2021).